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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
ASTM F1839 for testing rigid polyurethane foam.

Frequently Asked Questions (FAQS)

Q1: What is the "foam rise direction,” and why is it important in ASTM F1839 testing?

Al: The foam rise direction is the orientation in which the foam expands during its
manufacturing process.[1][2] This directionality is crucial because it results in an anisotropic
cellular structure, meaning the foam's mechanical properties are not the same in all directions.
[3][4][5] The cells of the foam are typically elongated in the direction of the foam rise.[3]
Consequently, properties like compressive strength and modulus are generally higher when
measured parallel to the foam rise direction compared to the transverse (perpendicular)
direction.[3][6] Therefore, for accurate and repeatable results according to ASTM F1839, it is
critical to orient the test specimen correctly with respect to the loading direction as specified in
the standard.

Q2: How do | identify the foam rise direction on my polyurethane foam block?

A2: According to the ASTM F1839 standard, the foam rise direction should be marked on the
foam block by the manufacturer.[1] If it is not marked, you should contact the supplier for this
information. Visually, you may be able to observe a slight elongation of the cells in the foam
rise direction, but relying on the manufacturer's marking is the most reliable method.
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Q3: What are the specific requirements for specimen orientation in ASTM F1839 for different
types of tests?

A3: The ASTM F1839 standard specifies the following orientations:

o Compressive Strength and Modulus: The compressive load must be applied parallel to the
foam rise direction.[7]

e Shear Strength and Modulus: The test specimen should be oriented so that the foam rise
direction is perpendicular to the plane of maximum shear stress.

Failure to adhere to these orientations will lead to inaccurate and non-standard results.

Troubleshooting Guide

This guide addresses common issues users may encounter related to the foam rise direction
during ASTM F1839 testing.

Issue 1: Inconsistent or lower-than-expected
compressive strength and modulus values.

Possible Cause: Incorrect specimen orientation. If the compressive load is not applied parallel
to the foam rise direction, the measured strength and modulus will be lower. The mechanical
properties of rigid polyurethane foam are anisotropic, with the highest values typically found in
the foam rise direction.

Troubleshooting Steps:

» Verify Specimen Marking: Double-check the manufacturer's marking on the foam block to
confirm the foam rise direction.

o Correct Specimen Preparation: Ensure that the test specimens are machined so that the
intended loading axis is parallel to the marked foam rise direction.

» Review Test Setup: Before initiating the test, confirm that the specimen is correctly placed in
the testing machine with the foam rise direction aligned with the loading axis.

The following diagram illustrates the correct experimental workflow for compressive testing:
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Figure 1: Experimental workflow for ASTM F1839 compressive testing.

Issue 2: Significant variation in results between samples
from the same foam block.

Possible Cause: Inadvertent testing of specimens at different orientations relative to the foam
rise direction. Even a slight deviation from the parallel or perpendicular orientation can lead to
noticeable changes in mechanical properties.

Troubleshooting Steps:
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e Implement a Fixturing System: Use a jig or fixture during specimen preparation to ensure
consistent orientation of all specimens cut from the block.

» Mark Individual Specimens: After cutting, transfer the foam rise direction marking to each

individual test specimen.

o Angle-Dependent Effects: Be aware that the compressive and shear properties of the foam
change with the loading angle. Research has shown that as the loading angle deviates from
the foam rise direction (0°), the energy absorption and mechanical properties can change

significantly.[8][9]

The following diagram illustrates the relationship between loading angle and potential for result

deviation:
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Figure 2: Impact of specimen orientation on result consistency.

Data on Anisotropy of Rigid Polyurethane Foam

The anisotropic nature of rigid polyurethane foam is evident in the differences in its mechanical
properties when tested along different axes. The following tables summarize quantitative data
from research studies on the effect of foam rise direction.

Table 1: Comparison of Mechanical Properties Parallel and Perpendicular to Foam Rise

Direction
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Property Loading Direction Value
Compressive Strength Parallel to Rise Higher
Perpendicular to Rise Lower
Compressive Modulus Parallel to Rise Higher
Perpendicular to Rise Lower
Tensile Strength Parallel to Rise 229 kPa
Perpendicular to Rise 393 kPa
Tensile Modulus Parallel to Rise 929 kPa
Perpendicular to Rise 3256 kPa
(Data for a foam with a density
of 48.5 kg/m 3)[3]

Table 2: Effect of Loading Angle on Mechanical Properties
Loading Angle (from Rise Compressive Strength .
Direction) (Relative) Energy Absorption
0° Highest Lowest
45° Intermediate Intermediate
90° Lowest Highest

(Qualitative trends observed in
research)[8][9]

Table 3: Anisotropy Ratio of Mechanical Properties
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Anisotropy Ratio
Property . Reference
(Parallel/Perpendicular)

Geometric Cell Dimension 2.2 [3]

Compressive Properties Small increase in rise direction  [6]

This information highlights the critical importance of adhering to the specified specimen
orientation in ASTM F1839 to ensure the validity and reproducibility of test results. For further
assistance, please consult the full ASTM F1839 standard or contact your foam supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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